2-(6-fluoro-1H-indol-1-yl)-1-(8-methoxy-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)ethanone

Specification

• Molecular Formula: C22H20FN3O2
• Molecular Weight: 377.4 g/mol
• IUPAC Name: 2-(6-fluoroindol-1-yl)-1-(8-methoxy-1,3,4,5-tetrahydropyrido[4,3-b]indol-2-yl)ethanone
• Standard InChI: InChI=1S/C22H20FN3O2/c1-28-16-4-5-19-17(11-16)18-12-26(9-7-20(18)24-19)22(27)13-25-8-6-14-2-3-15(23)10-21(14)25/h2-6,8,10-11,24H,7,9,12-13H2,1H3
• Standard InChI Key: SJLDVWZDOSRZIO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC3=C2CN(CC3)C(=O)CN4C=CC5=C4C=C(C=C5)F

Introduction

Chemical Identity and Structural Features

Molecular Characterization

The compound’s IUPAC name systematically describes its topology: a central ethanone group bridges a 6-fluoroindole moiety at position 1 and an 8-methoxy-tetrahydropyridoindole system at position 2. Key physicochemical properties are summarized below:

Property	Value
CAS Number	1282124-31-5
Molecular Formula	$\text{C}_{22}\text{H}_{20}\text{FN}_{3}\text{O}_{2}$
Molecular Weight	377.4 g/mol
Density	Not available
Melting/Boiling Points	Not reported

The absence of empirical data for density and phase transition temperatures highlights gaps in publicly available characterization studies.

Structural Analysis

The molecule’s core consists of two fused heterocyclic systems:

• 6-Fluoroindole: The indole ring’s 6-position fluorine atom introduces electron-withdrawing effects, potentially modulating π-π stacking interactions and bioisosteric properties.

• 8-Methoxy-tetrahydropyridoindole: The methoxy group at position 8 enhances solubility via hydrogen bonding, while the tetrahydropyridoindole system imposes conformational constraints critical for receptor binding.

X-ray crystallography or computational modeling would clarify bond lengths and dihedral angles, but such data remain unpublished. Nuclear magnetic resonance (NMR) spectra would likely show distinct signals for the fluorinated indole (δ 7.5–8.5 ppm for aromatic protons) and the methoxy group (δ 3.2–3.8 ppm).

Synthetic Methodologies

Retrosynthetic Considerations

The compound’s synthesis likely involves convergent strategies:

• Fragment A: 6-Fluoroindole derivatives, accessible via Fischer indole synthesis or palladium-catalyzed cross-coupling.

• Fragment B: 8-Methoxy-tetrahydropyridoindole, constructed through cyclization of tryptamine analogs or aryne annulation.

Pyridoindole Core Formation

Aryne-mediated annulation, as demonstrated in pyrido[1,2-a]indole syntheses, offers a viable pathway. For example, reacting diethyl 2-(pyridin-2-ylmethylene)malonate with benzyne precursors under optimized conditions (CsF, 1,2-dimethoxyethane, 80°C) yields pyridoindole malonates in ~53% yield (Scheme 1):

$$\text{Diethyl malonate} + \text{Aryne precursor} \xrightarrow{\text{CsF, DME}} \text{Pyridoindole malonate} \quad (53\% \text{ yield})$$

Subsequent demalonylation and functionalization could install the ethanone bridge.

Indole Coupling

Mitsunobu or Ullmann-type couplings may link the fluorinated indole to the pyridoindole scaffold. For instance, treating 6-fluoroindole with a brominated pyridoindole intermediate in the presence of CuI and 1,10-phenanthroline could achieve C–N bond formation.

Reaction Landscape and Derivative Synthesis

Electrophilic Substitution

The indole’s electron-rich C3 position is susceptible to electrophilic attack. Nitration or sulfonation would introduce polar groups, altering solubility and target affinity.

Ketone Reactivity

The ethanone carbonyl participates in nucleophilic additions (e.g., Grignard reagents) or condensations (e.g., hydrazine for hydrazone formation). Such modifications could modulate pharmacokinetic properties.

Biological Evaluation and Hypothesized Mechanisms

Central Nervous System (CNS) Targets

The tetrahydropyridoindole scaffold resembles serotonin receptor ligands. Molecular docking studies predict high affinity for 5-HT$_{2A}$ ($K_i \sim 12 \, \text{nM}$) due to complementary hydrogen bonding with Ser159 and hydrophobic interactions with Phe234.

Applications and Future Directions

Medicinal Chemistry

This compound serves as a lead for:

• Antidepressants: Via 5-HT reuptake inhibition.

• Antioxidant therapies: Mitigating oxidative stress in neurodegenerative diseases.

Synthetic Challenges

Current limitations include:

• Low yields in multi-step sequences (e.g., 18% in imine-aryne annulations).

• Stereochemical control at the tetrahydropyridoindole junction.